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Compound of Interest

Compound Name: N-Me-Val-Leu-anilide

Cat. No.: B1609495 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for N-Me-Val-Leu-anilide was found. The

following guidance is based on safety data for structurally related compounds and general

laboratory safety practices. Researchers must consult with their institution's Environmental

Health and Safety (EHS) department for specific disposal protocols and adhere to all local,

state, and federal regulations.

This document provides essential safety and logistical information for the proper disposal of N-
Me-Val-Leu-anilide, a synthetic peptide derivative. The information is intended for researchers,

scientists, and drug development professionals.

Immediate Safety and Handling Precautions
Before handling N-Me-Val-Leu-anilide, it is crucial to wear appropriate Personal Protective

Equipment (PPE). Based on information for similar chemical compounds, the following PPE is

recommended:

Eye Protection: Splash goggles or safety glasses.

Hand Protection: Chemical-resistant gloves. It is advised to inspect gloves prior to use and

dispose of contaminated gloves in accordance with good laboratory practices.

Body Protection: A laboratory coat or full suit is recommended.[1]
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Respiratory Protection: If there is a risk of generating dust or aerosols, a dust respirator or a

self-contained breathing apparatus should be used.[1]

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood to

minimize inhalation exposure.[1][2]

Hazard Identification and First Aid
While specific toxicity data for N-Me-Val-Leu-anilide is unavailable, related compounds show

potential for harm. It is prudent to assume the compound may be harmful if inhaled, ingested,

or absorbed through the skin, and may cause irritation to the skin, eyes, and respiratory tract.

[1] In case of exposure, the following first aid measures are recommended:

Inhalation: Move the individual to fresh air. If breathing is difficult or stops, provide artificial

respiration and seek immediate medical attention.[2][3]

Skin Contact: Immediately remove all contaminated clothing and wash the affected area with

plenty of soap and water.[3][4] Seek medical advice if irritation persists.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do so. Continue rinsing and consult an ophthalmologist.[3]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical

attention.[2][3]

Quantitative Data for Structurally Related
Compounds
The following table summarizes toxicological and physical data for compounds structurally

related to N-Me-Val-Leu-anilide. This information should be used as a general guideline for

assessing potential hazards.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.peptide.com/custdocs/MSDS%20AHV106%20H-Val-OMe%20HCl.pdf
https://www.peptide.com/custdocs/MSDS%20AHV106%20H-Val-OMe%20HCl.pdf
https://www.fishersci.com/store/msds?partNumber=AC126270025&countryCode=US&language=en
https://www.benchchem.com/product/b1609495?utm_src=pdf-body
https://www.peptide.com/custdocs/MSDS%20AHV106%20H-Val-OMe%20HCl.pdf
https://www.fishersci.com/store/msds?partNumber=AC126270025&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/en/sds/aldrich/m29304?userType=undefined
https://www.sigmaaldrich.com/JP/en/sds/aldrich/m29304?userType=undefined
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiIyOGRycXhzZTZtMTN0a3lucTJ2b3RwMmxwaWo3IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lHMTM5XzcyLTE4LTRfTC1WYWxpbmUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lHMTM5XzcyLTE4LTRfTC1WYWxpbmUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--754c6a0627afd1263d690747ac86b2d7d1485b01/MetaSci_MSIG139_72-18-4_L-Valine.pdf
https://www.sigmaaldrich.com/JP/en/sds/aldrich/m29304?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC126270025&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/en/sds/aldrich/m29304?userType=undefined
https://www.benchchem.com/product/b1609495?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property N-Methylaniline[2][3] L-Valine[4]

Acute Toxicity (Oral)

Toxic if swallowed (Acute

toxicity estimate: 100.1 mg/kg)

[3]

No data available (Acute

toxicity estimate: 2,500 mg/kg)

Acute Toxicity (Dermal) Toxic in contact with skin[3] No data available

Acute Toxicity (Inhalation) Toxic if inhaled[3] May cause respiratory irritation

Eye Irritation Causes serious eye irritation[3] May cause eye irritation

Skin Irritation May cause skin irritation May cause skin irritation

Aquatic Toxicity
Very toxic to aquatic life with

long-lasting effects[3]
No data available

Step-by-Step Disposal Protocol
The disposal of N-Me-Val-Leu-anilide must be carried out in accordance with federal, state,

and local environmental control regulations.[1]

Waste Identification and Segregation:

Pure, unused N-Me-Val-Leu-anilide should be collected in a designated, properly labeled

hazardous waste container.

Contaminated materials, such as gloves, weighing papers, and pipette tips, should be

collected separately in a container for solid chemical waste.

Solutions containing N-Me-Val-Leu-anilide should be collected in a designated liquid

hazardous waste container. Avoid mixing with incompatible wastes.

Container Management:

Use only approved, chemically resistant containers for waste collection.

Ensure containers are tightly sealed when not in use to prevent spills or vaporization.
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Label all waste containers clearly with "Hazardous Waste," the full chemical name ("N-Me-
Val-Leu-anilide"), and the associated hazards (e.g., "Toxic," "Irritant").

Storage of Waste:

Store waste containers in a designated, well-ventilated, and secure area, away from

incompatible materials.

Follow any specific storage temperature requirements; related compounds suggest

storage at or below 5°C (41°F).[1]

Arranging for Disposal:

Contact your institution's EHS department or a licensed chemical waste disposal

contractor to arrange for pickup and disposal.

Provide the waste manifest with all necessary information about the chemical.

Decontamination:

Thoroughly decontaminate all work surfaces and equipment after handling and before

reuse.

Wash hands thoroughly with soap and water after completing the disposal procedure.[1]

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of N-Me-Val-Leu-
anilide.
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Caption: Workflow for the safe disposal of N-Me-Val-Leu-anilide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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